Cas no 61127-19-3 (2(3H)-Furanone, 3-(1-butyl-1-hydroxypentyl)dihydro-)

• Product name: 2(3H)-Furanone, 3-(1-butyl-1-hydroxypentyl)dihydro-
• CAS No: 61127-19-3
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 491208
• PubChem ID: 71399159

2(3H)-Furanone, 3-(1-butyl-1-hydroxypentyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-(1-butyl-1-hydroxypentyl)dihydro-
• 3-(5-hydroxynonan-5-yl)oxolan-2-one
• DTXSID50820538
• 61127-19-3

• Inchi： InChI=1S/C13H24O3/c1-3-5-8-13(15,9-6-4-2)11-7-10-16-12(11)14/h11,15H,3-10H2,1-2H3
• InChI Key： NOWLWPDFQOJKOV-UHFFFAOYSA-N
• SMILES： CCCCC(CCCC)(C1CCOC1=O)O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 46.53